Cas no 2171466-70-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid
- 2171466-70-7
- EN300-1518297
-
- Inchi: 1S/C28H24N2O5/c1-2-16-30(17-25(31)32)27(33)26(19-10-4-3-5-11-19)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h1,3-15,24,26H,16-18H2,(H,29,34)(H,31,32)
- InChI Key: QAKDFYUXTIGYDR-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CC#C)CC(=O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 468.16852187g/mol
- Monoisotopic Mass: 468.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 791
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518297-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1518297-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-250mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-1000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-2500mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-5000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1518297-10000mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamido]acetic acid |
2171466-70-7 | 10000mg |
$14487.0 | 2023-09-27 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid
Compound CAS No. 2171466-70-7: 2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic Acid
The compound with CAS No. 2171466-70-7, named as 2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid, is a highly specialized organic compound with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl moiety, and an acetylamino group substituted with a propargyl chain. These structural features make it a versatile building block in peptide synthesis and other advanced chemical reactions.
Recent studies have highlighted the importance of Fmoc protecting groups in peptide synthesis due to their excellent stability under basic conditions and ease of removal under acidic conditions. The presence of the phenyl group in this compound adds aromatic stability and potential for further functionalization, while the propargyl substituent introduces alkyne functionality, enabling click chemistry applications such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). These properties make the compound a valuable intermediate in the synthesis of bioactive molecules and complex peptidomimetics.
Research has also shown that compounds with similar structures have been utilized in the development of drug delivery systems and biomedical engineering applications. The combination of a peptide-like backbone with alkyne functionality allows for the creation of self-assembling structures, such as hydrogels and nanoparticles, which are highly sought after in the field of regenerative medicine and targeted drug delivery. Furthermore, the Fmoc group's photolabile properties have been explored for use in light-responsive drug release systems, adding another layer of functionality to this compound.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution, alkylation, and coupling reactions. The use of Fmoc as a protecting group ensures that the amino functionality remains inert during intermediate steps, allowing for precise control over the reaction sequence. The introduction of the propargyl group typically involves nucleophilic substitution or coupling reactions with terminal alkynes, depending on the desired stereochemistry and reactivity.
Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds more accurately. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution within the Fmoc group and its influence on reaction kinetics. These insights have led to improved synthetic strategies and enhanced yields in laboratory settings.
The compound's ability to participate in various click chemistry reactions has also been leveraged in the development of bioconjugates. By incorporating this compound into larger molecular frameworks, researchers can create molecules with tailored biological activities, such as enzyme inhibitors or antibody-drug conjugates (ADCs). The combination of peptide-like structure with alkyne functionality makes it an ideal candidate for these applications.
In conclusion, CAS No. 2171466-70-7 represents a cutting-edge organic compound with diverse applications in modern chemistry and biology. Its unique structure, combining Fmoc, phenyl, and propargyl groups, positions it as a valuable tool in peptide synthesis, drug delivery systems, and bioconjugate chemistry. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in both academic and industrial settings.
2171466-70-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenyl-N-(prop-2-yn-1-yl)acetamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)